![molecular formula C18H22ClNO6 B102998 Acutumidine CAS No. 18145-26-1](/img/structure/B102998.png)
Acutumidine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Acutumidine is a natural alkaloid that is found in the plant species Zanthoxylum acanthopodium. It has been used for centuries in traditional Chinese medicine for its analgesic, anti-inflammatory, and anti-tumor properties. This compound has also been the focus of scientific research due to its unique chemical structure and potential therapeutic applications.
Scientific Research Applications
Cytotoxic Properties
Acutumidine, an alkaloid isolated from the rhizomes of Menispermum dauricum, has been studied for its cytotoxic properties. In a research study, this compound, along with other alkaloids, was evaluated for its cytotoxic effects against human cell lines, particularly T-cell growth. Acutumine, one of the related alkaloids, was found to selectively inhibit T-cell growth (Yu et al., 2002).
Novel Alkaloid Class and Structure
This compound represents a new class of alkaloids with a novel skeleton, a rare example of chlorine-containing alkaloids. Its structure, along with that of acutumine, was established through a series of degradative and spectroscopic methods, including X-ray analysis (Tomita et al., 1971).
Alkaloid Conversion in Root Cultures
Research involving Menispermum dauricum root culture has shown that this compound is part of a group of four alkaloids containing chlorine. It is involved in mutual conversion with acutumine through N-methylation and N-demethylation processes. This study suggests that dauricumine is the first chlorinated alkaloid formed in these root cultures, and this compound is a part of this biosynthetic pathway (Sugimoto et al., 2001).
properties
CAS RN |
18145-26-1 |
---|---|
Molecular Formula |
C18H22ClNO6 |
Molecular Weight |
383.8 g/mol |
IUPAC Name |
(1S,4'S,6S,10R,11S)-11-chloro-4'-hydroxy-3',4,5-trimethoxyspiro[7-azatricyclo[4.3.3.01,6]dodec-4-ene-10,5'-cyclopent-2-ene]-1',3-dione |
InChI |
InChI=1S/C18H22ClNO6/c1-24-10-6-12(22)18(14(10)23)11(19)8-17-15(26-3)13(25-2)9(21)7-16(17,18)4-5-20-17/h6,11,14,20,23H,4-5,7-8H2,1-3H3/t11-,14+,16+,17+,18+/m0/s1 |
InChI Key |
SBALNGLYQFMKPR-NQTWQHAWSA-N |
Isomeric SMILES |
COC1=CC(=O)[C@@]2([C@@H]1O)[C@H](C[C@@]34[C@@]2(CCN3)CC(=O)C(=C4OC)OC)Cl |
SMILES |
COC1=CC(=O)C2(C1O)C(CC34C2(CCN3)CC(=O)C(=C4OC)OC)Cl |
Canonical SMILES |
COC1=CC(=O)C2(C1O)C(CC34C2(CCN3)CC(=O)C(=C4OC)OC)Cl |
synonyms |
acutumidine dauricumidine |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.